2-Cyclopropylpent-4-yn-1-ol
Description
2-Cyclopropylpent-4-yn-1-ol is a chemical compound used in scientific research. It is a member of the alkyne family and has a cyclopropyl group attached to it. This compound has been studied extensively for its potential applications in various fields of research.
Scientific Research Applications
Synthesis and Bioactivity
Research by Tian et al. (2009) has explored cyclopropanecarboxylic acid derivatives, closely related to 2-Cyclopropylpent-4-yn-1-ol, in the context of their bioactivity. They synthesized various compounds and found that some exhibited excellent herbicidal and fungicidal activities (Tian, Song, Wang, & Liu, 2009).
Enzymatic Inhibition
Croteau et al. (1993) studied an analogue of geranyl substrate, incorporating a cyclopropyl function, which served as a potent inhibitor of monoterpene synthases from diverse plant species. This highlights the role of cyclopropyl-related structures in studying and potentially manipulating enzyme activity (Croteau, Alonso, Koepp, Shim, & Cane, 1993).
Drug Development Applications
The cyclopropyl ring, a component of 2-Cyclopropylpent-4-yn-1-ol, is increasingly used in drug development. Talele (2016) discusses its role in enhancing potency and reducing off-target effects of drugs, highlighting its structural and chemical properties beneficial in pharmacology (Talele, 2016).
Catalytic Cycloisomerizations
Harrak et al. (2004) explored the use of 5-En-1-yn-3-ol substrates, similar in structure to 2-Cyclopropylpent-4-yn-1-ol, in PtCl2-catalyzed cycloisomerizations. This research is significant for understanding reactions that produce regioisomeric keto derivatives, relevant in organic chemistry and synthesis (Harrak, Blaszykowski, Bernard, Cariou, Mainetti, Mouriès, Dhimane, Fensterbank, & Malacria, 2004).
Molecular Structure Analysis
Konaka, Suga, and Kimura (1983) determined the molecular structure of 2-cyclopropylpropene, closely related to 2-Cyclopropylpent-4-yn-1-ol, using gas electron diffraction. Understanding the structure is fundamental for applications in various scientific fields (Konaka, Suga, & Kimura, 1983).
Macrocyclic Synthesis
Doyle et al. (1997) reported on the synthesis of macrocycles through catalytic intramolecular cyclopropanation, which is related to the reactivity of cyclopropyl-containing compounds like 2-Cyclopropylpent-4-yn-1-ol. This research is essential for the development of complex organic molecules (Doyle, Peterson, Protopopova, Marnett, Parker, Ene, & Lynch, 1997).
properties
IUPAC Name |
2-cyclopropylpent-4-yn-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O/c1-2-3-8(6-9)7-4-5-7/h1,7-9H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLKZXSSAVKCSFJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCC(CO)C1CC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropylpent-4-yn-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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